Cas no 522628-76-8 (N-cyclohexyl-4-methylpyridin-2-amine)

• Product Name: N-cyclohexyl-4-methylpyridin-2-amine
• CAS No: 522628-76-8
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 3105128
• PubChem ID: 2366458
• Update Time: 2025-05-28

N-cyclohexyl-4-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• Cyclohexyl-(4-methyl-pyridin-2-yl)-amine
• G35132
• Z56846772
• DTXSID801322837
• 868-080-7
• HMS2676M17
• 522628-76-8
• MFCD03651793
• IDI1_007403
• AKOS000115987
• HMS1404K20
• CHEMBL1498549
• SCHEMBL13922608
• N-cyclohexyl-4-methylpyridin-2-amine
• Enamine_003760
• EN300-02904
• SMR000347692
• MLS001003980
• DTXCID501752249
• CS-0219039

• MDL： MFCD03651793
• Inchi： 1S/C12H18N2/c1-10-7-8-13-12(9-10)14-11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3,(H,13,14)
• InChI Key： VSKPIXLUZMPZKL-UHFFFAOYSA-N
• SMILES： N(C1C=C(C)C=CN=1)C1CCCCC1

Computed Properties

• Exact Mass: 190.146998583Da
• Monoisotopic Mass: 190.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 0.8±0.1 g/cm3
• Boiling Point: 309.0±10.0 °C at 760 mmHg
• Flash Point: 134.9±6.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-cyclohexyl-4-methylpyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on N-cyclohexyl-4-methylpyridin-2-amine

Comprehensive Overview of N-cyclohexyl-4-methylpyridin-2-amine (CAS No. 522628-76-8): Properties, Applications, and Industry Insights

N-cyclohexyl-4-methylpyridin-2-amine (CAS No. 522628-76-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyridine derivative combines a cyclohexyl group with a methyl-substituted pyridine ring, creating a versatile scaffold for molecular design. The compound's amine functionality and aromatic system make it particularly valuable in drug discovery, where researchers are increasingly focusing on nitrogen-containing heterocycles for their bioactivity and pharmacokinetic properties.

Recent trends in medicinal chemistry highlight the growing demand for small molecule modulators targeting protein-protein interactions, and N-cyclohexyl-4-methylpyridin-2-amine serves as an important building block in this context. Its molecular weight of 190.29 g/mol and balanced lipophilicity (predicted LogP ~2.5) make it suitable for crossing biological membranes, a key consideration in modern drug design principles. The compound's chemical stability under physiological conditions has prompted investigations into its potential as a pharmacophore in various therapeutic areas, particularly in neurological and metabolic disorders where amine-containing compounds show promising activity.

The synthesis of 522628-76-8 typically involves nucleophilic substitution reactions between appropriately functionalized pyridine precursors and cyclohexylamine derivatives. Current green chemistry initiatives have led to optimized synthetic routes that minimize hazardous byproducts, addressing the pharmaceutical industry's push toward sustainable manufacturing. Analytical characterization by HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's high purity (>98%), meeting the stringent requirements of preclinical research applications.

Beyond pharmaceuticals, N-cyclohexyl-4-methylpyridin-2-amine finds utility in material science as a ligand precursor for metal-organic frameworks (MOFs). Its ability to coordinate with transition metals while maintaining thermal stability makes it valuable for developing advanced materials with applications in gas storage and catalysis. Researchers are particularly interested in how the steric effects of the cyclohexyl group influence material properties compared to simpler alkylamine analogs.

From a commercial perspective, the global market for fine chemicals like 522628-76-8 is projected to grow at 6.2% CAGR through 2030, driven by increased R&D spending in personalized medicine and targeted therapies. Suppliers emphasize batch-to-batch consistency and provide detailed technical data sheets covering solubility profiles (soluble in ethanol, DMSO; sparingly soluble in water) and storage recommendations (2-8°C under inert atmosphere). These specifications are crucial for researchers comparing CAS 522628-76-8 with structurally similar compounds like 4-methylpyridin-2-amine derivatives lacking the cyclohexyl substitution.

Emerging applications in bioconjugation chemistry have further expanded interest in this compound. The primary amine group allows for selective derivatization using activated esters or other electrophiles, enabling its incorporation into proteomics workflows and diagnostic reagents. This aligns with current trends in precision medicine where molecular probes with defined physicochemical properties are increasingly valuable.

Regulatory considerations for N-cyclohexyl-4-methylpyridin-2-amine focus on standard laboratory safety protocols rather than special restrictions. Material safety data sheets (MSDS) classify it as an irritant (Category 2), requiring basic PPE including gloves and eye protection during handling. The compound's environmental fate has been evaluated through standard OECD test guidelines, showing moderate biodegradability under aerobic conditions.

Future research directions for CAS 522628-76-8 include exploring its potential as a catalyst ligand in asymmetric synthesis and investigating structure-activity relationships in various biological targets. The compound's balanced hydrogen bond donor/acceptor profile makes it particularly interesting for fragment-based drug discovery approaches. As computational methods like AI-assisted molecular design advance, compounds with well-characterized properties like N-cyclohexyl-4-methylpyridin-2-amine serve as valuable reference points for machine learning models predicting novel bioactive structures.